Cas no 23165-49-3 (2-Chloro-5-(trifluoromethyl)phenyl Isothiocyanate)

2-Chloro-5-(trifluoromethyl)phenyl Isothiocyanate structure
23165-49-3 structure
Product Name:2-Chloro-5-(trifluoromethyl)phenyl Isothiocyanate
CAS No:23165-49-3
MF:C8H3ClF3NS
MW:237.629329919815
MDL:MFCD00041055
CID:88420
PubChem ID:24871062
Update Time:2025-04-18

2-Chloro-5-(trifluoromethyl)phenyl Isothiocyanate Chemical and Physical Properties

Names and Identifiers

    • 2-chloro-5-trifluoromethylphenyl isothiocyanate
    • 2-Chloro-5-(trifluoromethyl)phenyl isothiocyanate
    • 1-chloro-2-isothiocyanato-4-(trifluoromethyl)benzene
    • 2-Chlor-5-trifluormethyl-phenylisothiocyanat
    • NSC 172980
    • A816605
    • NSC-172980
    • Benzene, 1-chloro-2-isothiocyanato-4-(trifluoromethyl)-
    • 2-chloro-5-(trifluoromethyl)phenylisothiocyanate
    • AKOS001044135
    • FT-0611810
    • Benzene,1-chloro-2-isothiocyanato-4-(trifluoromethyl)-
    • NSC172980
    • DTXSID00177746
    • 2-chloro-5-trifluoromethyl-phenylisothiocyanate
    • SY032178
    • MFCD00041055
    • Z56899186
    • J-015020
    • EN300-01246
    • 23165-49-3
    • SCHEMBL1457064
    • 2-Chloro-5-(trifluoromethyl)phenyl isothiocyanate, 98%
    • PS-10275
    • G77558
    • DB-020848
    • STK801392
    • BBL010002
    • 2-Chloro-5-(trifluoromethyl)phenyl Isothiocyanate
    • MDL： MFCD00041055
    • Inchi： 1S/C8H3ClF3NS/c9-6-2-1-5(8(10,11)12)3-7(6)13-4-14/h1-3H
    • InChI Key： KHTMKXDMVYHDSY-UHFFFAOYSA-N
    • SMILES： ClC1C=CC(C(F)(F)F)=CC=1N=C=S
    • BRN： 2112809

Computed Properties

  • Exact Mass: 236.96300
  • Monoisotopic Mass: 236.9626825g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 250
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 4.8
  • Topological Polar Surface Area: 44.4Ų

Experimental Properties

  • Color/Form: Grayish yellow liquid, pungent smell.2. density (g/ml, 25/4 ℃)
  • Density: 1.447 g/mL at 25 °C(lit.)
  • Boiling Point: 239 °C(lit.)
  • Flash Point: Degrees Fahrenheit:235.4°F
    Degrees Celsius:113°C
  • Refractive Index: n20/D 1.57(lit.)
  • Solubility: Insuluble (7.8E-3 g/L) (25 ºC),
  • PSA: 44.45000
  • LogP: 4.09310
  • Sensitiveness: Stench

2-Chloro-5-(trifluoromethyl)phenyl Isothiocyanate Security Information

2-Chloro-5-(trifluoromethyl)phenyl Isothiocyanate Customs Data

  • HS CODE：2930909090
  • Customs Data：

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

2-Chloro-5-(trifluoromethyl)phenyl Isothiocyanate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
C386135-250mg
2-Chloro-5-(trifluoromethyl)phenyl Isothiocyanate
 23165-49-3
250mg
 $ 50.00 2022-06-06
TRC
C386135-500mg
2-Chloro-5-(trifluoromethyl)phenyl Isothiocyanate
 23165-49-3
500mg
 $ 65.00 2022-06-06
TRC
C386135-2.5g
2-Chloro-5-(trifluoromethyl)phenyl Isothiocyanate
 23165-49-3
2.5g
 $ 135.00 2022-06-06
Apollo Scientific
PC2074NK-1g
2-Chloro-5-(trifluoromethyl)phenyl isothiocyanate
 23165-49-3 98%
1g
 £45.00 2025-02-21
abcr
AB112206-1 g
2-Chloro-5-(trifluoromethyl)phenyl isothiocyanate, 98%; .
 23165-49-3 98%
1 g
 €42.00 2023-07-20
abcr
AB112206-5 g
2-Chloro-5-(trifluoromethyl)phenyl isothiocyanate, 98%; .
 23165-49-3 98%
5 g
 €69.50 2023-07-20
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI
L13016-1g
2-Chloro-5-(trifluoromethyl)phenyl isothiocyanate, 97%
 23165-49-3 97%
1g
 ￥801.00 2023-03-16
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI
L13016-5g
2-Chloro-5-(trifluoromethyl)phenyl isothiocyanate, 97%
 23165-49-3 97%
5g
 ￥3468.00 2023-03-16
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
C938864-1g
2-Chloro-5-(trifluoromethyl)phenyl isothiocyanate
 23165-49-3 98%
1g
 ￥269.10 2022-09-29
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
C938864-5g
2-Chloro-5-(trifluoromethyl)phenyl isothiocyanate
 23165-49-3 98%
5g
 ￥899.10 2022-09-29

2-Chloro-5-(trifluoromethyl)phenyl Isothiocyanate Related Literature

Related Categories

23165-49-3 (2-Chloro-5-(trifluoromethyl)phenyl Isothiocyanate) Related Products

Recommended suppliers
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk